3-(3-aminopropyl)-6-ethylquinazolin-4(3H)-one

• IUPAC Name: 3-(3-aminopropyl)-6-ethylquinazolin-4-one
• InChI: InChI=1S/C13H17N3O/c1-2-10-4-5-12-11(8-10)13(17)16(9-15-12)7-3-6-14/h4-5,8-9H,2-3,6-7,14H2,1H3
• InChI Key: MZAGDWRMMQDWQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=CN(C2=O)CCCN
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

3-(3-aminopropyl)-6-ethylquinazolin-4(3H)-one is a chemical compound that belongs to the class of quinazolinones. It has been extensively studied due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 3-(3-aminopropyl)-6-ethylquinazolin-4(3H)-one is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by interacting with specific receptors in the body. Further research is needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
3-(3-aminopropyl)-6-ethylquinazolin-4(3H)-one has been shown to have various biochemical and physiological effects. It has been reported to exhibit antioxidant, anti-inflammatory, and neuroprotective properties. It has also been shown to inhibit the proliferation of cancer cells and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-aminopropyl)-6-ethylquinazolin-4(3H)-one in lab experiments include its ease of synthesis, low toxicity, and potential applications in various fields. However, its limitations include its low solubility in water, which may limit its use in certain experiments, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-(3-aminopropyl)-6-ethylquinazolin-4(3H)-one. One area of research is the development of new synthetic methods for this compound, which may improve its yield and purity. Another area of research is the exploration of its potential applications in drug delivery systems, which may improve the efficacy and safety of drug treatments. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-(3-aminopropyl)-6-ethylquinazolin-4(3H)-one involves the condensation of 6-ethyl-2-amino-4(3H)-quinazolinone with 3-bromopropylamine in the presence of a base such as potassium carbonate. The reaction proceeds through the formation of an imine intermediate, which is then reduced to the amine using a reducing agent such as sodium borohydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-(3-aminopropyl)-6-ethylquinazolin-4(3H)-one has been studied for its potential applications in various fields. In medicinal chemistry, it has been explored as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, it has been used as a tool to study the interaction between proteins and nucleic acids. In pharmacology, it has been investigated for its potential as a drug delivery system.